Cas no 1339846-04-6 (2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride)

• Product Name: 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride
• CAS No: 1339846-04-6
• MF: C₁₀H₁₃ClO₄S
• MW: 264.725821256638
• CID: 5159068
• PubChem ID: 64198629
• Update Time: 2025-10-18

2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride
• Ethanesulfonyl chloride, 2-(2-methoxy-4-methylphenoxy)-

• Inchi： 1S/C10H13ClO4S/c1-8-3-4-9(10(7-8)14-2)15-5-6-16(11,12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： AHFAKSAICQEOHT-UHFFFAOYSA-N
• SMILES： ClS(CCOC1C=CC(C)=CC=1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• XLogP3: 2.4
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride

Comprehensive Overview of 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1339846-04-6)

2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1339846-04-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound, characterized by its unique methoxy and methylphenoxy functional groups, serves as a critical intermediate in the development of advanced small-molecule drugs and bioconjugation applications. Its molecular structure, featuring a reactive sulfonyl chloride moiety, enables efficient cross-coupling reactions, making it invaluable for peptide modification and material science innovations.

In recent years, the demand for high-purity sulfonyl chlorides like 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride has surged due to their role in targeted drug delivery systems and proteomics research. Researchers frequently search for "sulfonyl chloride applications in drug discovery" or "CAS 1339846-04-6 synthesis protocol," reflecting its relevance in cutting-edge science. The compound’s stability under controlled conditions and compatibility with green chemistry principles further enhance its appeal for sustainable industrial-scale production.

From a technical perspective, 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride exhibits notable solubility in polar aprotic solvents such as DMF and acetonitrile, facilitating its use in heterocyclic compound synthesis. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "how to analyze sulfonyl chloride purity." Its low hygroscopicity compared to analogous compounds also reduces handling challenges, a key consideration for process chemistry optimization.

The compound’s versatility extends to biomedical engineering, where it acts as a linker for antibody-drug conjugates (ADCs)—a trending topic in "next-generation cancer therapeutics." Innovations in click chemistry have further expanded its utility, addressing search queries like "sulfonyl chloride in bioorthogonal reactions." Regulatory-compliant documentation, including COA (Certificate of Analysis) and MSDS, ensures its safe integration into GMP-compliant workflows.

Emerging studies highlight the potential of 1339846-04-6 in polymeric material design, particularly for pH-sensitive coatings—a hotspot for "smart drug release systems" searches. Its electron-withdrawing properties also make it a candidate for organic electronic applications, aligning with the growing interest in "flexible bioelectronics." As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular reactivity positions it as a staple in medicinal chemistry toolkits.

In summary, 2-(2-Methoxy-4-methylphenoxy)ethane-1-sulfonyl chloride (CAS No. 1339846-04-6) bridges multiple disciplines, from pharmaceutical development to advanced material science. Its alignment with AI-driven molecular design trends—evidenced by searches for "machine learning in sulfonyl chloride optimization"—underscores its future-proof potential. Rigorous quality control protocols and adherence to REACH compliance further solidify its standing as a reliable research-grade chemical.